![molecular formula C6H13ClN2O2 B6285047 2-[(azetidin-3-yl)(methyl)amino]acetic acid hydrochloride CAS No. 2138095-44-8](/img/no-structure.png)
2-[(azetidin-3-yl)(methyl)amino]acetic acid hydrochloride
Description
“2-[(azetidin-3-yl)(methyl)amino]acetic acid hydrochloride” is a chemical compound that is used for pharmaceutical testing . It is a derivative of azetidine, a four-membered saturated heterocycle containing one nitrogen atom .
Synthesis Analysis
The synthesis of azetidine derivatives has been described in several studies. For instance, a simple and efficient synthetic route for the preparation of new heterocyclic amino acid derivatives containing azetidine rings was described . The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .Molecular Structure Analysis
The structures of the novel heterocyclic compounds were confirmed via 1H-, 13C-, 15N-, and 19F-NMR spectroscopy, as well as HRMS investigations . The aliphatic 1H spin systems of the azetidin-3-yl and oxazolidin-3-yl moieties were easily distinguished using 2D NMR spectral data .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(azetidin-3-yl)(methyl)amino]acetic acid hydrochloride involves the reaction of azetidine-3-methanamine with chloroacetic acid followed by hydrochloric acid treatment.", "Starting Materials": [ "Azetidine-3-methanamine", "Chloroacetic acid", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Azetidine-3-methanamine is reacted with chloroacetic acid in ethanol at room temperature for 24 hours.", "The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of 2-[(azetidin-3-yl)(methyl)amino]acetic acid.", "The hydrochloride salt is then purified by recrystallization using a mixture of ethanol and water.", "The final product is obtained as a white crystalline solid." ] } | |
CAS RN |
2138095-44-8 |
Molecular Formula |
C6H13ClN2O2 |
Molecular Weight |
180.6 |
Purity |
85 |
Origin of Product |
United States |
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